Cas no 233276-14-7 (Oxazole, 2,2'-methylenebis[4,5-dihydro-4-phenyl-)

• Product Name: Oxazole, 2,2'-methylenebis[4,5-dihydro-4-phenyl-
• CAS No: 233276-14-7
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• MDL: MFCD00978440
• CID: 3916631
• PubChem ID: 3611900
• Update Time: 2025-06-30

Oxazole, 2,2'-methylenebis[4,5-dihydro-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2,2'-methylenebis[4,5-dihydro-4-phenyl-
• 233276-14-7
• SY257454
• rel-(4R,4'R)-2,2'-Methylenebis[4,5-dihydro-4-phenyloxazole]
• MFCD00192295
• Bis(4-phenyl-4,5-dihydrooxazol-2-yl)methane
• SCHEMBL1130128
• AKOS024307410
• 2,2'-Methylenebis[4,5-dihydro-4-phenyloxazole]

• MDL： MFCD00978440
• Inchi： 1S/C19H18N2O2/c1-3-7-14(8-4-1)16-12-22-18(20-16)11-19-21-17(13-23-19)15-9-5-2-6-10-15/h1-10,16-17H,11-13H2
• InChI Key： IUFHJPXOLHSJTC-UHFFFAOYSA-N
• SMILES： C(C1=NC(C2=CC=CC=C2)CO1)C1=NC(C2=CC=CC=C2)CO1

Computed Properties

• Exact Mass: 306.136827821Da
• Monoisotopic Mass: 306.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.2Ų

Additional information on Oxazole, 2,2'-methylenebis[4,5-dihydro-4-phenyl-

Introduction to Oxazole, 2,2'-methylenebis[4,5-dihydro-4-phenyl- (CAS No. 233276-14-7)

Oxazole, 2,2'-methylenebis[4,5-dihydro-4-phenyl- (CAS No. 233276-14-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the oxazole class of heterocycles, which are characterized by a five-membered ring containing two oxygen and two carbon atoms, with the remaining atom being either nitrogen or sulfur. The presence of a methylenebis bridge in this molecule introduces additional complexity and functionality, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of Oxazole, 2,2'-methylenebis[4,5-dihydro-4-phenyl- (CAS No. 233276-14-7) consists of two oxazole rings linked by a methylene group. Each oxazole ring is further substituted with a phenyl group at the 4-position and a dihydro moiety at the 5-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can be exploited for various pharmacological applications.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles have been shown to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The methylenebis bridge in Oxazole, 2,2'-methylenebis[4,5-dihydro-4-phenyl- (CAS No. 233276-14-7) enhances its potential by providing additional sites for interaction with biological targets. This structural feature allows the compound to engage with multiple binding pockets simultaneously, potentially leading to enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of the oxazole ring and the methylenebis bridge creates a versatile platform that can be modified to target specific diseases or conditions. Researchers have been exploring various derivatives of this compound to identify new therapeutic agents with improved pharmacokinetic profiles and reduced toxicity.

Recent studies have highlighted the importance of Oxazole, 2,2'-methylenebis[4,5-dihydro-4-phenyl- (CAS No. 233276-14-7) in the development of novel antimicrobial agents. Antibiotic resistance is a growing concern worldwide, and there is an urgent need for new drugs that can combat resistant bacterial strains. The unique structure of this compound suggests that it may be able to disrupt bacterial cell wall synthesis or interfere with other essential metabolic pathways. Preliminary in vitro studies have shown promising results in terms of antibacterial activity against several resistant strains.

The synthesis of Oxazole, 2,2'-methylenebis[4,5-dihydro-4-phenyl- (CAS No. 233276-14-7) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the oxazole ring followed by functionalization at the 4-position with a phenyl group. The methylenebis bridge is then introduced through a condensation reaction between appropriate precursors. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve the desired structural features.

The pharmacological evaluation of Oxazole, 2,2'-methylenebis[4,5-dihydro-4-phenyl- (CAS No. 233276-14-7) has revealed several interesting properties. In addition to its antibacterial activity, this compound has shown potential as an anti-inflammatory agent. In preclinical studies conducted on animal models, it has been observed to reduce inflammation by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-beta. These findings suggest that this compound may have therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, research has indicated that Oxazole, 2,2'-methylenebis[4,5-dihydro-4-phenyl- (CAS No. 233276-14-7) may exhibit anticancer properties by interfering with critical cellular processes such as DNA replication and cell division. The phenyl groups attached to the oxazole ring can interact with specific proteins involved in cancer cell proliferation. Early-stage studies have shown promising results in terms of inhibiting the growth of various cancer cell lines in vitro.

The development of Oxazole, 2,2'-methylenebis[4,5-dihydro-4-phenyl- (CAS No. 233276-14-7) as a drug candidate also involves considerations regarding its pharmacokinetic properties. Factors such as solubility, bioavailability, metabolic stability, and toxicity must be carefully evaluated before moving into clinical trials. Computational modeling techniques are often used to predict how the compound will behave in vivo based on its chemical structure.

In conclusion,Oxazole, CAS No.*233276-*14-*7, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities.* Its* ability*to*interact*with*multiple*biological*targets*make*suitable*a*broad*spectrum*of*therapeutic*applications.*Further*research*is*necessary*to*fully*elucidate*its*potential*,but*the*promise*it*holds*for*developing*novel*treatments*is*undeniable.*The*sophisticated*synthetic*approaches,*combined*with*promising*preliminary*safety*evidence,*suggest*a*bright*future*ahead,*bothacademicallyandclinically.*